N-(2,3-dihydro-1H-inden-5-yl)-2-{[3-(2,4-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(2,3-dihydro-1H-inden-5-yl)-2-[3-(2,4-dimethylphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C25H23N3O2S2/c1-15-6-9-21(16(2)12-15)28-24(30)23-20(10-11-31-23)27-25(28)32-14-22(29)26-19-8-7-17-4-3-5-18(17)13-19/h6-13H,3-5,14H2,1-2H3,(H,26,29)
• InChI Key: MNKWYPSTFVCPQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C(=O)C3=C(C=CS3)N=C2SCC(=O)NC4=CC5=C(CCC5)C=C4)C
• Molecular Formula: C25H23N3O2S2
• Molecular Weight: 461.6 g/mol
• CAS No.: 1260905-40-5

Description

N-(2,3-dihydro-1H-inden-5-yl)-2-{[3-(2,4-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C25H23N3O2S2 and its molecular weight is 461.6. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Research has been conducted on the synthesis of compounds with structures related to N-(2,3-dihydro-1H-inden-5-yl)-2-{[3-(2,4-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide, focusing on their potential as dual thymidylate synthase (TS) and dihydrofolate reductase (DHFR) inhibitors (Gangjee et al., 2008). This research highlighted the significant inhibitory activity of these compounds against key enzymes involved in the folate pathway, which is a critical pathway in cellular division and cancer progression.

Structural Analysis

The crystal structures of related compounds have been analyzed to understand their molecular conformation and interactions. Studies such as those by Subasri et al. (2017) have provided insights into the folded conformation of molecules, which could influence their biological activity and interaction with biological targets (Subasri et al., 2017).

Antimicrobial Activity

Compounds within this chemical class have been synthesized and evaluated for their antimicrobial activity. The synthesis of novel heterocyclic compounds bearing the sulfamido moiety has shown potential antibacterial and antifungal activities, indicating the broad-spectrum potential of these compounds as antimicrobial agents (Nunna et al., 2014).

Antitumor Activity

The antitumor activities of new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives have been synthesized and evaluated, revealing potent anticancer activity against several human cancer cell lines. This demonstrates the potential of these compounds in cancer treatment and highlights the importance of structural modification in enhancing biological activity (Hafez & El-Gazzar, 2017).

Spectroscopic Characterization

Research into the vibrational spectroscopic signatures of similar compounds has provided valuable information on their molecular structure and the effects of rehybridization and hyperconjugation. This type of study aids in the understanding of the molecular dynamics and stability of these compounds, which is crucial for their development as pharmaceutical agents (Mary et al., 2022).